Cas no 946297-53-6 (N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide)

• Product Name: N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide
• CAS No: 946297-53-6
• MF: C₁₉H₂₃NO₄S₂
• MW: 393.520222902298
• CID: 5516220
• Update Time: 2025-05-26

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]cyclopentanecarboxamide
• N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide

• Inchi： 1S/C19H23NO4S2/c1-24-15-8-10-16(11-9-15)26(22,23)18(17-7-4-12-25-17)13-20-19(21)14-5-2-3-6-14/h4,7-12,14,18H,2-3,5-6,13H2,1H3,(H,20,21)
• InChI Key： SBVSUZACVPMZKB-UHFFFAOYSA-N
• SMILES： C1(C(NCC(S(C2=CC=C(OC)C=C2)(=O)=O)C2SC=CC=2)=O)CCCC1

Additional information on N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide

Professional Introduction to N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide (CAS No. 946297-53-6)

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide, identified by its CAS number 946297-53-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines a cyclopentanecarboxamide core with functionalized aromatic and heterocyclic groups, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular medicine.

The structural composition of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide is characterized by its intricate arrangement of substituents. The presence of a 4-methoxybenzenesulfonyl group provides a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Additionally, the incorporation of a thiophen-2-yl moiety introduces sulfur into the structure, potentially enhancing its interaction with biological targets. The cyclopentanecarboxamide backbone contributes to the molecule's rigidity and stability, making it a suitable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that incorporate both sulfonyl and thiophene derivatives due to their demonstrated biological activity. Sulfonyl groups are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. On the other hand, thiophene-based compounds have shown potential in various therapeutic applications, such as antimicrobial and antitumor treatments. The combination of these two functional groups in N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide may lead to enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclopentanecarboxamide bond, followed by the introduction of the 4-methoxybenzenesulfonyl and thiophen-2-yl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The compound's potential applications in pharmaceutical research have been highlighted in several recent studies. For instance, researchers have explored its interactions with enzymes and receptors relevant to neurological disorders. The unique structural features of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide suggest that it may serve as a lead compound for developing novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease. Preliminary computational studies have indicated favorable binding affinities with key protein targets, further supporting its therapeutic potential.

In addition to its neurological applications, N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide has shown promise in other therapeutic areas. Anticancer research has seen particular interest in sulfonyl-containing compounds due to their ability to disrupt critical signaling pathways involved in tumor growth and progression. The structural framework of this molecule may allow it to interfere with key enzymes such as kinases and proteases that are overexpressed in cancer cells. Furthermore, its heterocyclic components could enhance its ability to cross cell membranes, improving bioavailability and therapeutic efficacy.

The development of new methodologies for synthesizing complex organic molecules has been instrumental in advancing research with N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide. Innovations in catalytic systems and green chemistry principles have enabled more efficient and sustainable production processes. These advancements not only reduce costs but also minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The future prospects for N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are crucial for translating laboratory findings into clinical candidates. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylcyclopentanecarboxamide (CAS No. 946297-53-6) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive candidate for developing novel therapeutics across multiple disease areas. With continued innovation in synthetic chemistry and drug discovery methodologies, this compound is poised to make meaningful contributions to human health.